Cas no 1228093-70-6 (2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-)

1228093-70-6 structure
Product name:2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-
2,5-Oxazolidinedione, 3-(2-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Oxazolidinedione, 3-(2-propyn-1-yl)-
- 1228093-70-6
- 3-(prop-2-yn-1-yl)oxazolidine-2,5-dione
- F2147-2645
- AKOS026715917
-
- Inchi: InChI=1S/C6H5NO3/c1-2-3-7-4-5(8)10-6(7)9/h1H,3-4H2
- InChI Key: APROCNDUGOHCLD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 139.026943022Da
- Monoisotopic Mass: 139.026943022Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6Ų
- XLogP3: -0.2
2,5-Oxazolidinedione, 3-(2-propyn-1-yl)- Related Literature
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Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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3. Back matter
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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7. Book reviews
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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